ethyl N-[2-(1-benzofuran-2-amido)thiophene-3-carbonyl]carbamate

• IUPAC Name: ethyl N-[2-(1-benzofuran-2-carbonylamino)thiophene-3-carbonyl]carbamate
• InChI: InChI=1S/C17H14N2O5S/c1-2-23-17(22)19-14(20)11-7-8-25-16(11)18-15(21)13-9-10-5-3-4-6-12(10)24-13/h3-9H,2H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key: RHRAQFTZDZZMTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=O)C1=C(SC=C1)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C17H14N2O5S
• Molecular Weight: 358.4 g/mol

Description

Synthesis Analysis

Several synthetic methods exist for preparing this compound. One notable approach involves the one-pot synthesis of a benzofuran-fused N-heterocycle . AlCl3-mediated C–C and C–O bond formations between 2,3-dichloropyrazine (or its derivative) and phenol lead to the formation of this intriguing compound. Researchers have also explored other novel methods for constructing benzofuran rings, including free radical cyclization cascades and proton quantum tunneling .

Scientific Research Applications

Antimicrobial Activity

Thiophene derivatives, including ethyl N-[2-(1-benzofuran-2-amido)thiophene-3-carbonyl]carbamate, have shown significant antimicrobial activity. . .

Antioxidant Activity

These compounds have also demonstrated antioxidant activity. .

Anticorrosion Activity

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Anticancer Activity

Thiophene derivatives have shown potential in cancer treatment. .

Organic Semiconductors

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Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

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Anti-Inflammatory Activity

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Mechanism of Action

Target of Action

Compounds with similar structures, such as benzofuran and thiophene derivatives, have been reported to exhibit a wide range of biological activities . These include anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Therefore, it’s plausible that ethyl N-[2-(1-benzofuran-2-amido)thiophene-3-carbonyl]carbamate may interact with a variety of biological targets.

Mode of Action

Based on the known activities of similar compounds, it’s likely that this compound interacts with its targets to induce changes at the molecular level that result in its observed biological effects .

Biochemical Pathways

Given the broad range of activities associated with benzofuran and thiophene derivatives, it’s likely that multiple pathways are affected .

Result of Action

Based on the known activities of similar compounds, it’s likely that this compound induces changes at the molecular and cellular levels that result in its observed biological effects .